Cas no 120465-43-2 (2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine)

• Product Name: 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine
• CAS No: 120465-43-2
• MF: C₁₈H₂₄ClN₅O₄
• MW: 409.867262840271
• CID: 5307551
• Update Time: 2025-10-29

2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine
• Adenosine, 2-chloro-N-cyclopentyl-2',3'-O-(1-methylethylidene)-

• Inchi： 1S/C18H24ClN5O4/c1-18(2)27-12-10(7-25)26-16(13(12)28-18)24-8-20-11-14(21-9-5-3-4-6-9)22-17(19)23-15(11)24/h8-10,12-13,16,25H,3-7H2,1-2H3,(H,21,22,23)/t10-,12-,13-,16-/m1/s1
• InChI Key： CJMOYUJQMWETTE-XNIJJKJLSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)NC3CCCC3)N=C2)[C@@H]2OC(O[C@H]12)(C)C

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 599.0±60.0 °C(Predicted)
• pka: 14.14±0.10(Predicted)

Additional information on 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine

Comprehensive Overview of 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine (CAS No. 120465-43-2)

2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine, with the CAS number 120465-43-2, is a specialized adenosine derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound is structurally characterized by its unique modifications, including a chloro substitution at the 2-position and a cyclopentyl group attached to the nitrogen, along with a 1-methylethylidene protection at the 2,3-hydroxyl positions. These structural features make it a valuable intermediate in the synthesis of nucleoside analogs, which are pivotal in drug discovery and development.

In recent years, the demand for modified nucleosides like 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine has surged due to their potential applications in targeting G-protein-coupled receptors (GPCRs) and modulating adenosine signaling pathways. Researchers are particularly interested in its role in cardiovascular therapeutics and neuroprotection, as adenosine derivatives are known to exhibit vasodilatory and anti-inflammatory effects. This aligns with the growing trend of exploring precision medicine and targeted therapies, which dominate current biomedical discussions.

The synthesis and purification of CAS 120465-43-2 require advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure high purity and structural integrity. These methods are frequently searched by professionals in the field, reflecting the compound's technical complexity. Additionally, its stability under various pH conditions and solubility profiles are often queried in academic forums, highlighting its practical challenges in formulation development.

From an industrial perspective, 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine is a key building block for small-molecule drug candidates. Its relevance is further amplified by the rise of AI-driven drug discovery, where computational models predict the efficacy of such analogs. This intersection of cheminformatics and medicinal chemistry is a hot topic, as evidenced by frequent searches for "nucleoside analogs in AI drug design" and "GPCR-targeting compounds."

Environmental and regulatory considerations also play a role in the discourse around this compound. While it is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to prevent contamination. This aspect resonates with the broader scientific community's focus on green chemistry and sustainable synthesis, which are frequently explored in contemporary literature.

In summary, 2-Chloro-N-cyclopentyl-2,3-O-(1-methylethylidene)-adenosine (CAS 120465-43-2) represents a critical tool in modern pharmacology, bridging gaps between structural biology, drug development, and emerging technologies. Its multifaceted applications ensure its continued relevance in both academic and industrial settings, making it a compound of enduring interest.